Cas no 91058-94-5 (2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-)
91058-94-5 structure
Product Name:2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-
CAS No:91058-94-5
MF:C11H7ClO3
MW:222.624482393265
CID:832353
PubChem ID:17842552
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-
- 6-CHLORO-4-HYDROXY-2-NAPHTHOIC ACID
- 6-chloro-4-hydroxynaphthalene-2-carboxylic acid
- LQFDPQMUYRJIGU-UHFFFAOYSA-N
- 91058-94-5
- SCHEMBL741721
-
- Inchi: 1S/C11H7ClO3/c12-8-2-1-6-3-7(11(14)15)4-10(13)9(6)5-8/h1-5,13H,(H,14,15)
- InChI Key: LQFDPQMUYRJIGU-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=CC(C(=O)O)=CC(=C2C=1)O
Computed Properties
- Exact Mass: 222.0083718g/mol
- Monoisotopic Mass: 222.0083718g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 57.5Ų
2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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